Cas no 546-79-2 (Sabinene Hydrate)

• Product Name: Sabinene Hydrate
• CAS No: 546-79-2
• Molecular Formula: C₁₀H₁₈O
• Molecular Weight: 154.24900
• CID: 368729
• PubChem ID: 24890322

Sabinene Hydrate Properties

Names and Identifiers

• Bicyclo[3.1.0]hexan-2-ol,2-methyl-5-(1-methylethyl)-
• (1S,5R)-4-methyl-1-propan-2-ylbicyclo[3.1.0]hexan-4-ol
• Sabinene hydrate
• SABINENE HYDRATE(AS)
• SABINENE,HYDRATE ANALYTICAL STANDARD
• trans-4-Thujanol
• cis-Sabinene hydrate
• (+)-trans-Sabinene hydrate

• InChIKey： KXSDPILWMGFJMM-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H18O/c1-7(2)10-5-4-9(3,11)8(10)6-10/h7-8,11H,4-6H2,1-3H3
• SMILES： CC(C)C12CC1C(C)(O)CC2

Computed Properties

• Exact Mass: 154.13600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 154.136
• Heavy Atom Count: 11
• Complexity: 187
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.756
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 2.19350
• PSA: 20.23000
• Refractive Index: 1.522
• Boiling Point: 201.7°Cat760mmHg
• Melting Point: 58-62 °C
• Flash Point: 80.1°C
• FEMA: 3239 | 4-THUJANOL
• Optical Activity: [α]20/D +31.5±2°, c = 1% in ethanol
• Density: 1.03

Sabinene Hydrate Security Information

• WGK Germany：3
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C
• FLUKA BRAND F CODES：8-10-23

Sabinene Hydrate Customs Data

• HS CODE：2906199090
• Customs Data：

  China Customs Code:

  2906199090

  Overview:

  2906199090. Other naphthenic alcohols,Cycloenol and cycloterpenol. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2906199090. cyclanic, cyclenic or cyclotherpenic alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids